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Compound of Interest

Compound Name: Benzaldehyde sodium bisulfite

Cat. No.: B1596443

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet
(SDS) for Benzaldehyde Sodium Bisulfite (CAS No: 4657-12-9). The information is curated
for researchers, scientists, and professionals in drug development, with a focus on presenting
clear, quantitative data and outlining relevant experimental methodologies.

Chemical Identification and Physical Properties

Benzaldehyde sodium bisulfite, also known as sodium alpha-hydroxytoluene-alpha-
sulfonate, is the adduct formed from the reaction of benzaldehyde with sodium bisulfite.[1][2][3]
This reaction is a classic method for the purification of aldehydes.[2][3][4]

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1596443?utm_src=pdf-interest
https://www.benchchem.com/product/b1596443?utm_src=pdf-body
https://www.benchchem.com/product/b1596443?utm_src=pdf-body
https://www.benchchem.com/product/b1596443
https://www.alfa-chemistry.com/cas_4657-12-9.htm
https://en.wikipedia.org/wiki/Bisulfite
https://www.alfa-chemistry.com/cas_4657-12-9.htm
https://en.wikipedia.org/wiki/Bisulfite
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5172322.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H7NaO4S [5]
Molecular Weight 210.18 g/mol [5]
Appearance White crystalline solid [3]
Melting Point Data not available

Boiling Point Data not available

Solubility Soluble in water [2]

Vapor Pressure

Data not available

Vapor Density

Data not available

Specific Gravity

Data not available

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), benzaldehyde sodium bisulfite is classified as an irritant.[6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Source: PubChem[6]

Toxicological Information
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Detailed toxicological data for benzaldehyde sodium bisulfite is limited. Much of the available
information is extrapolated from data on its components, benzaldehyde and sodium bisulfite.

Table 3: Acute Toxicity Data

Route of .
Species Test Value Remarks
Exposure

For Sodium

Bisulfite. Data for
Oral Rat LD50 2 g/kg )

the adduct is not

available.

For

Benzaldehyde.
Dermal Rabbit LD50 > 2,000 mg/kg Data for the

adduct is not

available.[7]

For

Benzaldehyde
Inhalation Rat LC50 1-5mg/l (4 h) (dust/mist). Data

for the adduct is

not available.[7]

Key Toxicological Endpoints:
o Skin Corrosion/Irritation: Causes skin irritation.[6]
» Serious Eye Damage/Irritation: Causes serious eye irritation.[6]

o Respiratory or Skin Sensitization: While data for the adduct is not available, sodium bisulfite
may cause skin and asthma-like allergies.[3]

¢ Germ Cell Mutagenicity: Data not available.
o Carcinogenicity: Data not available.

o Reproductive Toxicity: Data not available.
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6]
e Specific Target Organ Toxicity (Repeated Exposure): Data not available.

o Aspiration Hazard: Data not available.

First Aid Measures

Immediate action is crucial in case of exposure. The following are the recommended first aid
measures.[1]

First Aid Procedure

Exposure Route
Rinse mouth.

.| Do NOT induce vomiting.

Ingestion

Rinse cautiously with water for several minutes.
Eye Contact »-| Remove contact lenses, if present and easy to do. Medical Attention
/
Seek immediate medical attention
: . . A
Skin Contact > Remove contaminated clothing.
Wash skin with soap and plenty of water.

Inhalation

\/

Move to fresh air.
If breathing is difficult, give oxygen.

Click to download full resolution via product page

First aid measures for different exposure routes.
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Handling, Storage, and Exposure Controls

Proper handling and storage are essential to minimize risks.

Table 4: Exposure Limits

Component Limit Type Value Issuing Agency
Sodium Bisulfite TWA 5 mg/m3 ACGIH
Sodium Bisulfite REL 5 mg/m3 NIOSH

Note: Occupational exposure limits for benzaldehyde sodium bisulfite have not been
established. The values above are for sodium bisulfite.[3]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.
o Skin Protection: Wear chemical-resistant gloves and protective clothing.

» Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate.

Experimental Protocols

Specific experimental safety and toxicity data for benzaldehyde sodium bisulfite are not
readily available in the public domain. However, standardized test guidelines from
organizations like the Organisation for Economic Co-operation and Development (OECD) are
typically followed for chemical safety assessment.

General Protocol for Skin Irritation/Corrosion Testing (Based on OECD Guideline 439):
» Test System: Reconstructed Human Epidermis (RhE) tissue.
e Procedure:

o A small amount of the test substance is applied topically to the tissue surface.
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o The exposure period is typically 60 minutes.

o After exposure, the tissue is rinsed and incubated for 42 hours.

o Endpoint: Cell viability is measured using a colorimetric assay (e.g., MTT assay). A reduction
in cell viability below a certain threshold indicates an irritant potential.

General Protocol for Skin Sensitization Testing (Based on OECD Guideline 442D - ARE-Nrf2
Luciferase Test Method):

» Test System: A genetically modified keratinocyte cell line (e.g., KeratinoSens™) containing a
luciferase gene under the control of the antioxidant response element (ARE).

e Procedure:
o Cells are exposed to various concentrations of the test substance for 48 hours.
o The luciferase activity and cell viability are measured.

o Endpoint: A significant induction of the luciferase gene, above a certain threshold and at a
non-cytotoxic concentration, indicates a potential for skin sensitization.
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Safety Data Sheet (SDS) Sections
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Logical flow of information in a Safety Data Sheet.
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Stability and Reactivity

Reactivity: Reacts with strong acids and oxidizing agents.
Chemical Stability: Stable under recommended storage conditions.
Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible materials.

Incompatible Materials: Strong acids, strong oxidizing agents.

Hazardous Decomposition Products: Upon decomposition, it may emit toxic fumes of sulfur
oxides and sodium oxide.

Ecological Information

Detailed ecotoxicological data for benzaldehyde sodium bisulfite is largely unavailable.

Table 5: Ecotoxicity Data

Test Species Duration Value Remarks
Toxicity to fish - - No data available

Toxicity to

daphnia and

. - - No data available
other aquatic

invertebrates

Toxicity to algae - - No data available

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international

regulations. Do not let the product enter drains.

Conclusion
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This technical guide provides a summary of the available safety data for benzaldehyde
sodium bisulfite. It is important to note the significant gaps in quantitative toxicological and
ecotoxicological data. Researchers and drug development professionals should handle this
chemical with caution, adhering to the safety precautions outlined in the available SDS and
implementing robust personal protective measures. Further studies are warranted to fully
characterize the safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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